Cas no 141546-10-3 (1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl-)

• Product Name: 1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl-
• CAS No: 141546-10-3
• MF: C₅₄H₄₂N₄
• MW: 746.938092708588
• CID: 1313201
• PubChem ID: 22338822
• Update Time: 2025-04-20

1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl-
• 1-N,1-N,4-N-triphenyl-4-N-[4-(N-[4-(N-phenylanilino)phenyl]anilino)phenyl]benzene-1,4-diamine
• DTXSID60624968
• N~4~,N~4'~-(1,4-Phenylene)bis(N~1~,N~1~,N~4~-triphenylbenzene-1,4-diamine)
• SCHEMBL2389596
• 141546-10-3

• Inchi： 1S/C54H42N4/c1-7-19-43(20-8-1)55(44-21-9-2-10-22-44)49-31-35-51(36-32-49)57(47-27-15-5-16-28-47)53-39-41-54(42-40-53)58(48-29-17-6-18-30-48)52-37-33-50(34-38-52)56(45-23-11-3-12-24-45)46-25-13-4-14-26-46/h1-42H
• InChI Key： OLUMNEXGMXIAMJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 746.34126
• Monoisotopic Mass: 746.34094736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 58
• Rotatable Bond Count: 12
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.9
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.96